Cas no 84864-63-1 (1H-Pyrrole-2-sulfonicacid)

• Product Name: 1H-Pyrrole-2-sulfonicacid
• CAS No: 84864-63-1
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• CID: 722228
• PubChem ID: 3020184
• Update Time: 2025-04-19

1H-Pyrrole-2-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-sulfonicacid
• 1H-PYRROLE-2-SULPHONIC ACID
• Einecs 284-386-8
• Pyrrol-2-sulfonsaeure
• pyrrole-2-sulfonic acid
• pyrrole-2-sulphonic acid
• pyrrolesulfonic acid

• Inchi： 1S/C4H5NO3S/c6-9(7,8)4-2-1-3-5-4/h1-3,5H,(H,6,7,8)
• InChI Key： KKQCQCXUVZBOCL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN1)(=O)(=O)O

Computed Properties

• Exact Mass: 146.99900
• Monoisotopic Mass: 146.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.625
• Refractive Index: 1.601
• PSA: 78.54000
• LogP: 1.34220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives